Cas no 2001-95-8 (Valinomycin)

• Product Name: Valinomycin
• CAS No: 2001-95-8
• MF: C₅₄H₉₀N₆O₁₈
• MW: 1111.32181692123
• MDL: MFCD00005114
• CID: 42283
• PubChem ID: 24881872
• Update Time: 2025-11-06

Valinomycin Chemical and Physical Properties

Names and Identifiers

• Valinomycin
• Valinomycin,Cyclo(D-α-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-α-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-α-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl)
• antibioticn-329b
• BU 226 hydrochloride
• valinomicin
• B7388
• (3R,6S,9S,12S,15R,18R,21R,24R,27R,30S,33S,36R)-6,18,30-Trimethyl-3,9,12,15,21,24,27,33,36-nona(propa
• C54H90N6O18
• 2095AH
• QTL1_000089
• C06684
• 001V958
• Cyclo(L-Val-D-HyIva-D-Val-L-Lac-)3: HyIva = alpha-Hydroxyisovaleric acid, Lac = Lactic acid
• cyclo[OAla-Val-D-OVal-D-Val-OAla-Val-D-OVal-D-Val-OAla-Val-D-OVal-DL-Val]
• NSC 122023
• VALINOMYCIN [MI]
• Potassium ionophore I
• BDBM50237619
• 2001-95-8
• Antibiotic N-329 B
• NSC122023
• CHEMBL223643
• AKOS024457589
• CHEBI:28545
• N561YS75MN
• (3R,6R,9S,12S,15R,18R,21S,24S,27R,30R,33S,36S)-3,6,9,15,18,21,27,30,33-nonaisopropyl-12,24,36-trimethyl-1,7,13,19,25,31-hexaoxa-4,10,16,22,28,34-hexazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone
• valino
• 4-27-00-09728 (Beilstein Handbook Reference)
• EINECS 217-896-6
• BRN 0078657
• VALINOMYCIN [HSDB]
• SCHEMBL21935101
• balinomycin
• UNII-N561YS75MN
• SR-05000002323-2
• CYCLIC(D-.ALPHA.-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL- D-.ALPHA.-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL-D-.ALPHA.- HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL)
• CS-0029275
• 1,7,13,19,25,31-Hexaoxa-4,10,16,22,28,34-hexaazacyclohexatriacontane- 2,5,8,11,14,17,20,23,26,29,32,35-dodecone, 12,24,36-trimetyl-3,6,9,15,18,21,27,30,33-nonakis(1-methylethyl)-
• NSC-122023
• Cyclic(D-.alpha.-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-.alpha.-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-.alpha.-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl )
• HY-N6693
• DB14057
• cyclo[-D-O-Val-D-Val-L-O-Ala-L-Val]3
• CCG-208283
• HSDB 6423
• (3R,6R,9S,12S,15R,18R,21S,24S,27R,30R,33S,36S)-3,6,9,15,18,21,27,30,33-nonaisopropyl-12,24,36-trimethyl-1,7,13,19,25,31-hexaoxa-4,10,16,22,28,34-hexaazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone
• DTXSID9041150
• Cyclo(D-?-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-?-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-?-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl)
• Cyclic(D-alpha-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-alpha-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-alpha-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl)
• Q417504
• IONOPHORE ANTIBIOTIC PRODUCED BY STREPTOMYCES FULVISSIMUS
• Potassium ionophore I - cocktail B, Selectophore(TM)
• SR-05000002323
• KBio2_000566
• KBio2_002478
• WLN: T-36-MV DOV GMV JOV MMV POV SMV VOV B&MV E&OV H&MV K&OVTJ CY1&1 FY1&1I1 LY1&1 OY1&1 RY1&1 U1 A&Y1&1 D&Y1&1 G&Y1&1 J&1 M&Y1&1
• CHEMBL602575
• SCHEMBL41016
• CHEBI:95123
• KBio2_007614
• Bio1_001362
• KBio2_005046
• cMAP_000062
• Bio2_000453
• (+)-VALINOMYCIN
• FCFNRCROJUBPLU-UHFFFAOYSA-N
• KBioGR_000566
• KBio2_003134
• NCGC00095987-02
• BSPBio_001226
• 1,13,19,25,31-Hexaoxa-4,10,16,22,28,34-hexaazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone, 12,24,36-trimethyl-3,6,9,15,18,21,27,30,33-nonakis(1-methylethyl)-
• KBio3_001011
• KBio2_005702
• GNF-Pf-5297
• KBio3_001012
• HMS1362N07
• 6,18,30-trimethyl-3,9,12,15,21,24,27,33,36-nona(propan-2-yl)-1,7,13,19,25,31-hexaoxa-4,10,16,22,28,34-hexazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone
• FT-0675766
• Bio1_000873
• NCGC00095987-01
• J-012948
• Bio1_000384
• KBioSS_002485
• LS-15509
• HMS1990N07
• KBio3_002956
• Cyclo(D-.alpha.-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-.alpha.-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl-D-.alpha.-hydroxyisovaleryl-D-valyl-L-lactoyl-L-valyl)
• BDBM50420225
• Bio2_000933
• NCGC00095987-03
• AKOS024319642
• HMS1792N07
• KBioSS_000566
• HMS3403N07
• KBioGR_002478
• IDI1_002208
• Q27166904
• (3S,9R,12R,15S,18S,21R,24R,27S,30S,33R,36R)-6,18,30-Trimethyl-3,9,12,15,21,24,27,33,36-nona(propan-2-yl)-1,7,13,19,25,31-hexaoxa-4,10,16,22,28,34-hexazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone
• BP-30215
• MFCD00005114
• CHEMBL4777382
• Valinomycin, Streptomyces fulvissimus - CAS 2001-95-8
• 1,7,13,19,25,31-Hexaoxa-4,10,16,22,28,34-hexaazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone, 12,24,36-trimethyl-3,6,9,15,18,21,27,30,33-nonakis(1-methylethyl)-
• DA-58948
• CYCLIC(D-.ALPHA.-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL-D-.ALPHA.-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL-D-.ALPHA.-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL)
• Cyclic(DalphahydroxyisovalerylDvalylLlactoylLvalylDalphahydroxyisovalerylDvalylLlactoylLvalylDalphahydroxyisovalerylDvalylLlactoylLvalyl)
• (3S,6S,9R,12R,15S,18S,21R,24R,27S,30S,33R,36R)-6,18,30-trimethyl-3,9,12,15,21,24,27,33,36-nona(propan-2-yl)-1,7,13,19,25,31-hexaoxa-4,10,16,22,28,34-hexazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone
• DTXCID7021150
• 1,7,13,19,25,31-HEXAOXA-4,10,16,22,28,34-HEXAAZACYCLOHEXATRIACONTANE, CYCLIC PEPTIDE DERIV.
• 1,7,13,19,25,31-HEXAOXA-4,10,16,22,28,34-HEXAAZACYCLOHEXATRIACONTANE-2,5,8,11,14,17,20,23,26,29,32,35-DODECONE, 3,6,9,15,18,21,27,30,33-NONAISOPROPYL-12,24,36-TRIMETHYL-
• Mould Element
• Cyclo(-D-O-val-D-val-L-O-ala-L-val)3
• 1,7,13,19,25,31Hexaoxa4,10,16,22,28,34hexaazacyclohexatriacontane 2,5,8,11,14,17,20,23,26,29,32,35dodecone, 12,24,36trimetyl3,6,9,15,18,21,27,30,33nonakis(1methylethyl)
• Valinomycin?
• Antibiotic N329 B
• Cyclododecadepespipeptide Neutral Ionophore
• FCFNRCROJUBPLU-DNDCDFAISA-N
• CYCLO(D-ALPHA-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL-D-ALPHA-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL-D-ALPHA-HYDROXYISOVALERYL-D-VALYL-L-LACTOYL-L-VALYL)
• 1,7,13,19,25,31-Hexaoxa-4,10,16,22,28,34-hexaazacyclohexatriacontane-2,5,8,11,14,17,20,23,26,29,32,35-dodecone, 12,24,36-trimetyl-3,6,9,15,18,21,27,30,33-nonakis(1-methylethyl)-

• MDL： MFCD00005114
• Inchi： 1S/C54H90N6O18/c1-22(2)34-49(67)73-31(19)43(61)55-38(26(9)10)53(71)77-41(29(15)16)47(65)59-36(24(5)6)51(69)75-33(21)45(63)57-39(27(11)12)54(72)78-42(30(17)18)48(66)60-35(23(3)4)50(68)74-32(20)44(62)56-37(25(7)8)52(70)76-40(28(13)14)46(64)58-34/h22-42H,1-21H3,(H,55,61)(H,56,62)(H,57,63)(H,58,64)(H,59,65)(H,60,66)/t31-,32-,33-,34+,35+,36+,37-,38-,39-,40+,41+,42+/m0/s1
• InChI Key： FCFNRCROJUBPLU-DNDCDFAISA-N
• SMILES： O1C([C@H](C(C)C)NC([C@H](C)OC([C@@H](C(C)C)NC([C@@H](C(C)C)OC([C@H](C(C)C)NC([C@H](C)OC([C@@H](C(C)C)NC([C@@H](C(C)C)OC([C@H](C(C)C)NC([C@H](C)OC([C@@H](C(C)C)NC([C@H]1C(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1110.63000
• Monoisotopic Mass: 1110.631
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 78
• Rotatable Bond Count: 9
• Complexity: 1910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 9.1
• Topological Polar Surface Area: 332

Experimental Properties

• Color/Form: powder
• Density: 1.060
• Melting Point: 186-190 °C
• Boiling Point: 821.74°C (rough estimate)
• Flash Point: 87℃
• Refractive Index: 1.6400 (estimate)
• Solubility: DMSO: ≥10 mg/mL
• Water Partition Coefficient: Soluble in DMSO at 10mg/ml. Insoluble in water
• PSA: 332.40000
• LogP: 4.31610
• Sensitiveness: Sensitive to light
• Solubility: Insoluble in water
• Merck: 13,9976
• Specific Rotation: D20 +31.0° (c = 1.6 in benzene)

Valinomycin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H310
• Warning Statement： P264,P280,P302+P350,P310
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 27/28-36/37/38-21/22
• Safety Instruction： 36-45-36/37-28-37/39-26
• FLUKA BRAND F CODES：10-18-21
• RTECS：YV9468000
• Hazardous Material Identification：
• Risk Phrases：R27/28
• Safety Term：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I
• TSCA：Yes
• Storage Condition：Storage temperature -20 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides
• Other Chemical Reagents

Additional information on Valinomycin

Introduction to Valinomycin (CAS No. 2001-95-8)

Valinomycin, a macrolide ionophore, is a compound with the chemical formula C₃₄H₅₆O₁₂ and a molecular weight of 614.78 g/mol. Its CAS number, 2001-95-8, identifies it as a specific organic compound with well-documented properties and applications. This introduction delves into the chemical structure, mechanism of action, and recent advancements in the utilization of Valinomycin, particularly in the fields of biochemistry and biophysics.

The chemical structure of Valinomycin is characterized by a macrocyclic lactone ring composed of thirteen carbon atoms. This ring is highly hydrophobic on the exterior but contains a cluster of hydroxyl groups on the interior, which are crucial for its function as an ionophore. The stereochemistry of Valinomycin is complex, featuring multiple chiral centers that contribute to its unique biological activity. Specifically, the arrangement of these stereocenters allows Valinomycin to selectively bind potassium ions (K⁺) with high affinity.

The mechanism of action of Valinomycin is centered around its ability to form a stable complex with potassium ions. When Valinomycin encounters an environment with a higher concentration of K⁺ ions, it binds these ions within its hydrophilic cavity. This complexation leads to a conformational change in the macrolide ring, making it more permeable to K⁺ ions across biological membranes. Consequently, Valinomycin facilitates the transport of K⁺ ions from areas of high concentration to areas of low concentration, effectively creating an electrochemical gradient.

This property has made Valinomycin a valuable tool in various scientific applications. One notable application is in the study of cellular ion transport mechanisms. Researchers have utilized Valinomycin to investigate how cells maintain their resting membrane potential and how they respond to changes in extracellular K⁺ concentration. By selectively blocking K⁺ efflux, Valinomycin helps elucidate the role of potassium channels in cellular physiology.

In addition to its use in cellular studies, Valinomycin has found applications in the development of novel pharmaceutical agents. Its ability to selectively transport K⁺ ions has led to investigations into its potential use as an antihypertensive drug. By modulating K⁺ ion flux across cardiac cell membranes, Valinomycin could potentially help regulate blood pressure by affecting cardiac contractility and heart rate.

+ ions in environmental samples or biological fluids. These sensors have potential applications in medical diagnostics and environmental monitoring.

The synthesis and modification of Valinomycin have also been subjects of extensive research. Chemists have developed synthetic routes that allow for the production of modified versions of Valinomycin with enhanced properties or altered specificity. For example, researchers have created analogs that exhibit improved solubility or stability under various conditions. These modifications open up new possibilities for applying Valinomycin in diverse fields.

The impact of Valinomycin extends beyond its direct applications. It has served as a inspiration for designing other ionophores with similar mechanisms but improved characteristics. By studying how Valinomycin interacts with potassium ions and membranes, scientists have gained valuable insights into the design principles for effective ion transport agents.

In conclusion, Valinomycin (CAS No. 2001-95-8) is a remarkable compound with a wide range of applications in biochemistry, biophysics, and pharmaceutical development. Its unique ability to transport potassium ions across membranes has made it an indispensable tool for researchers studying cellular processes and developing new therapeutic agents. As research continues to uncover new applications and refine synthetic methods, the significance of Valinomycin is likely to grow even further.